Cas no 3734-33-6 (Denatonium benzoate)
Denatonium benzoate (ths-839) is the most bitter compound known. It is often used as an aversive agent (bitter) to prevent inappropriate intake. It is used in industrial alcohol, antifreeze, nail biting prevention, respirator mask matching test, animal repellent, liquid soap and shampoo

Denatonium benzoate structure
Product Name:Denatonium benzoate
CAS No:3734-33-6
Molecular Formula:C28H34N2O3
Molecular Weight:446.5812
MDL:MFCD00031578
CID:44439
PubChem ID:24893968
Denatonium benzoate Properties
Names and Identifiers
-
- AMMONIUM, BENZYLDIETHYL((2,6-XYLYCARBAMOYL)METHYL), BENZOATE
- BENZYL-[(2,6-DIMETHYLPHENYLCARBAMOYL)METHYL]DIETHYLAMMONIUM BENZOATE BENZYLDIETHYL[(2,6-DIMETHYLPHENYLCARBAMOYL)METHYL]AMMONIUM BENZOATE BENZYLDIETHYL [(2,6-XYLYLCARBAMOYL)-AMMONIUM] BENZOATE
- benzyldiethyl(2,6-xylylcarbamoylmethyl)ammonium benzoate
- BITREX
- BITREX(R)
- BITREX (TM)
- DENATONIUM BENZOATE
- N-[2-[(2,6-Dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-benzenemethanaminium benzoate
- N,N-DIETHYL-N-[(2,6-DIMETHYLPHENYLCAR-BAMOYL)METHYL]BENZYLAMMONIUM BENZOATE
- REJEXIT (R)
- ,benzoate
- Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-,benzoate
- benzyldiethyl((2,6-xylylcarbamoyl)methyl)-ammoniubenzoate
- denatonium
- denatoniumbenzoate,anhydrous
- n-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-n,n-diethyl-benzenemethanaminiu
- ths-839
- Benzyl-[(2,6-dimethylphenylcarbamoyl)-methyl]diethylammonium benzoate
- benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium,benzoate
- Bitrex(TM) Solution
- N-Benzyl-2-((2,6-dimethylphenyl)amino)-N,N-diethyl-2-oxoethanaminium benzoate
- Aversion
- Benzyldiethyl[(2,6-dimethylphenylcarbamoyl)methyl]ammonium Benzoate
- phenylmethyl-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-diethylammonium benzoat
- THS 839
- N,N-Diethyl-N-[(2,6-dimethylphenylcarbamoyl)methyl]benzylammonium benzoate
- Benzyldiethyl(2,6-xylylcarbamoylmeth
- Lidocaine benzyl benzoate
- Anispray
- Gori
- Denatonium (benzoate)
- Caswell No. 083BB
- Denatonium benzoate anhydrous
- WIN 16568
- Denatonii benzoas [INN-Latin]
- Benzoato de denatonio [INN-Spanish]
- Benzoate de denatonium [INN-French]
- M5BA6GAF1O
- Denatonium benzoate [USAN:INN:BAN]
- EPA Pesticide Chemical Code 009106
- Denatonium benzoate granules
- Benzyldiethyl[(2,6-xylylcarbamoyl)methyl]ammonium benzoate
- Benzyldieth
- AS-15511
- THS839
- Benzenemethanaminium, N-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-, benzoate
- Ammonium, benzyldiethyl((2,6xylylcarbamoyl)methyl), benzoate
- EINECS 223-095-2
- DENATONIUM BENZOATE [INN]
- MLS002154073
- DENATONIUM BENZOATE [VANDF]
- NSC-157658
- BENZENEMETHANAMINIUM, N-(2-((2,6-DIMETHYLPHENYL)AMINO)-2-OXOETHYL)-N,N-DIETHYL-, BENZOATE, HYDRATE (1:1:1)
- HMS3373C04
- HMS2098A03
- NCGC00017043-01
- NSC157658
- Pharmakon1600-01505987
- Denatonium benzoate [USAN:INN:BAN:NF]
- DTXSID50235522
- CHEMBL1371493
- N(2((2,6Dimethylphenyl)amino)2oxoethyl)N,Ndiethylbenzenemethanaminium benzoate
- ((2,6-Xylylcarbamoyl)methyl)diethyl benzyl ammonium benzoate
- HMS3715A03
- UNII-M5BA6GAF1O
- Denatonii benzoas
- N-(2-((2,6-DIMETHYLPHENYL)AMINO)-2-OXOETHYL)-N,N-DIETHYLBENZENEMETHANAMINIUM BENZOATE
- HMS2093L12
- AC-14888
- 3734-33-6 (benzoate)
- Tox21_301587
- N-benzyl-2-(2,6-dimethylphenylamino)-N,N-diethyl-2-oxoethanaminium benzoate
- Denatonium benzoate, analytical standard
- SY075333
- NCGC00091886-04
- DENATONIUM BENZOATE (USP-RS)
- DENATONIUM BENZOATE [MART.]
- DENATONIUM BENZOATE (MART.)
- Benzenemethanaminium, N(2((2,6dimethylphenyl)amino)2oxoethyl)N,Ndiethyl, benzoate
- WIN-16568
- NCGC00255373-01
- Benzoato di denatonio
- Denatonium benzoate, >=98%
- N-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-N,N-diethylbenzeneme- thanaminium benzoate
- benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;benzoate
- Denatonium benzoate (NF)
- Benzoate de denatonium (INN-French)
- ((2,6Xylylcarbamoyl)methyl)diethyl benzyl ammonium benzoate
- Benzyldiethyl((2,6-xylylcarbamoyl)methyl)ammonium benzoate
- CAS-3734-33-6
- DENATONIUM BENZOATE [WHO-DD]
- Benzoate de denatonium
- Benzenemethanaminium, N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate (1:1)
- HY-B1146
- Denatonium benzoate, certified reference material, TraceCERT(R)
- Benzoato de denatonio
- MFCD00031578
- DTXCID6014376
- Benzenemethanaminium, N-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-, benzoate (1:1)
- NCGC00017043-02
- Benzenemethanaminium, N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
- NSC-759299
- D2124
- DENATONIUM BENZOATE (II)
- DENATONIUM BENZOATE [MI]
- Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
- Benzyl-[(2,6-dimethylphenylcarbamoyl)methyl]-diethylammonium benzoate
- W-106547
- Benzyldiethyl((2,6xylylcarbamoyl)methyl)ammonium benzoate
- Ammonium, benzyldiethyl((2,6-xylylcarbamoyl)methyl)-, benzoate
- UNII-4YK5Z54AT2
- ARBINOL B
- NCGC00164432-01
- DENATONIUM BENZOATE [II]
- N-benzyl-2-((2,6-dimethylphenyl)amino)-N,N-diethyl-2-oxoethan-1-aminium benzoate
- HMS1571A03
- Lignocaine benzyl benzoate
- SMR001233385
- LIDOCAINE BENZYL BENZOATE HYDRATE
- Denatonium benzoate, United States Pharmacopeia (USP) Reference Standard
- NSC 157658
- 3734-33-6
- NSC759299
- HMS2233O05
- N-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-N,N-diethylbenzeneme-thanaminium benzoate
- Ammonium,6-xylylcarbamoyl)methyl]-, benzoate
- Benzoato de denatonio (INN-Spanish)
- AKOS015888129
- DB-049095
- CS-4750
- Tox21_110754
- SCHEMBL49511
- Q414815
- DENATONIUM BENZOATE [INCI]
- Benzenemethanaminium,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
- Bitrex (TN)
- Denatonii benzoas (INN-Latin)
- ECX-95BY
- F16467
- DTXSID8034376
- CCG-213592
- Tox21_110754_1
- DTXCID80158013
- DENATONIUM BENZOATE [USP-RS]
- DENATONIUM BENZOATE [USAN]
-
- MDL: MFCD00031578
- InChIKey: VWTINHYPRWEBQY-UHFFFAOYSA-N
- Inchi: 1S/C21H28N2O.C7H6O2/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;8-7(9)6-4-2-1-3-5-6/h7-14H,5-6,15-16H2,1-4H3;1-5H,(H,8,9)
- SMILES: O=C(C([H])([H])[N+](C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1C(C([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H].[O-]C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- Exact Mass: 446.25700
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 7
- Monoisotopic Mass: 446.256943
- Heavy Atom Count: 33
- Complexity: 473
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- XLogP3: nothing
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 69.2
Experimental Properties
- LogP: 4.42180
- PSA: 69.23000
- Merck: 2891
- Refractive Index: 1.5800 (estimate)
- Boiling Point: 555.91°C (rough estimate)
- Melting Point: 164-168 °C (lit.)
- Flash Point: Fahrenheit: 212 ° f
Celsius: 100 ° c - Solubility: methanol: 50 mg/mL, clear, colorless
- Color/Form: White crystals
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- Sensitiveness: Sensitive to humidity
- Density: 1.1256 (rough estimate)
Denatonium benzoate Security Information
-
Symbol:
- RTECS:BO6650000
- WGK Germany:2
- Safety Term:S26;S36
- Safety Instruction: S26-S36
- Risk Phrases:R22; R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H302,H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Prompt:warning
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases: 22-36/37/38
- Signal Word:Warning
- TSCA:Yes
Denatonium benzoate Customs Data
- HS CODE:29242995
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Denatonium benzoate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00I7TG-5g |
Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate |
3734-33-6 | 5g |
$9.00 | 2025-02-28 | ||
A2B Chem LLC | AI49140-5g |
Denatonium benzoate |
3734-33-6 | 99% | 5g |
$9.00 | 2024-04-20 | |
Aaron | AR00I81S-1g |
Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate |
3734-33-6 | 98% | 1g |
$4.00 | 2025-02-28 | |
abcr | AB140658-5 g |
Denatonium benzoate, 98%; . |
3734-33-6 | 98% | 5 g |
€68.30 | 2023-07-20 | |
Ambeed | A181673-5g |
N-Benzyl-2-((2,6-dimethylphenyl)amino)-N,N-diethyl-2-oxoethanaminium benzoate |
3734-33-6 | 99% | 5g |
$11.0 | 2025-02-25 | |
Apollo Scientific | OR50488-100g |
Denatonium benzoate |
3734-33-6 | 98% | 100g |
£55.00 | 2024-05-23 | |
eNovation Chemicals LLC | D584553-100g |
Denatonium benzoate |
3734-33-6 | 95% | 100g |
$200 | 2021-10-20 | |
Key Organics Ltd | AS-15511-1MG |
Denatonium benzoate |
3734-33-6 | >98% | 1mg |
£36.00 | 2025-02-09 | |
MedChemExpress | HY-B1146-10mM*1mLinDMSO |
Denatonium benzoate |
3734-33-6 | 99.84% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
TRC | D231660-250mg |
Denatonium Benzoate |
3734-33-6 | 250mg |
$ 63.00 | 2023-09-08 |
Denatonium benzoate Suppliers
Hubei Chenghai Chemical Co.,Ltd.
(CAS:3734-33-6)
MR./MRS.:HU MENG YAO
Phone:13986212397
Email:1400858822@qq.com
HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
(CAS:3734-33-6)
MR./MRS.:CHEN XIN
Phone:17771822910
Email:1439735701@qq.com
Shanghai Jixiang Biotechnology Co.,Ltd
(CAS:3734-33-6)
MR./MRS.:ZHU JING LI
Phone:17651674962
Email:710378061@qq.com
WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
(CAS:3734-33-6)
MR./MRS.:WANG JING LI
Phone:13207195831
Email:wjyxxjl@foxmail.com
Nantong Reform Petro-chemical Co.,Ltd
(CAS:3734-33-6)
MR./MRS.:CAO HAI YAN
Phone:19952847550
Email:2143087160@qq.com
XIN XIANG SHI AO LUO LA Biotechnology Co., Ltd.
(CAS:3734-33-6)
MR./MRS.:CAO MING LI
Phone:15836122123
Email:1025684172@qq.com
Hubei Guangao Biotechnology Co.,Ltd.
(CAS:3734-33-6)
MR./MRS.:GUO YIN
Phone:13657291602
Email:1208480055@qq.com
Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
(CAS:3734-33-6)
MR./MRS.:WANG YAN
Phone:15527230951
Email:3317219330@qq.com
Denatonium benzoate Related Literature
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Junsu Yun,Ann-Na Cho,Seung-Woo Cho,Yoon Sung Nam Biomater. Sci. 2018 6 3388
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Emma L. Beckett,Charlotte Martin,Zoe Yates,Martin Veysey,Konsta Duesing,Mark Lucock Food Funct. 2014 5 3040
-
Xue Yang,Shengke Li,Qing-Wen Zhang,Ying Zheng,David Bardelang,Lian-Hui Wang,Ruibing Wang Nanoscale 2017 9 10606
-
K. Riedel,D. Sombroek,B. Fiedler,K. Siems,M. Krohn Nat. Prod. Rep. 2017 34 484
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O. G. B. Nambiar,Kalpana Gosavi,T. Ravindranathan Analyst 1991 116 1011
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6. Index pages
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7. Index pages
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K. Sugden,T. G. Mayne,C. R. Loscombe Analyst 1978 103 653
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9. Index pages
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M. J. Glover,A. J. Blake Analyst 1972 97 891
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
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Purity:99.9%
Quantity:200kg
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Amadis Chemical Company Limited
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Purity:99%
Quantity:500g
Price($):169.0